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Compound of Interest

Compound Name: Hdac8-IN-1

Cat. No.: B608941 Get Quote

Topic: Preparation of Hdac8-IN-1 Stock Solution with DMSO Audience: Researchers,

scientists, and drug development professionals.

These application notes provide a comprehensive guide for the preparation, handling, and

storage of stock solutions of Hdac8-IN-1, a selective inhibitor of Histone Deacetylase 8

(HDAC8).

Introduction to Hdac8-IN-1
Hdac8-IN-1 is a potent and selective small molecule inhibitor of Histone Deacetylase 8

(HDAC8), a class I HDAC enzyme.[1] HDAC8 catalyzes the removal of acetyl groups from

lysine residues on histones and other proteins, leading to chromatin condensation and

repression of gene transcription.[2][3] By inhibiting HDAC8, Hdac8-IN-1 can modulate gene

expression, making it a valuable tool for research in areas such as cancer biology and

epigenetics.[1][4] It has demonstrated cytotoxic effects against various lung cancer cell lines.[1]

The inhibitor has an IC50 value of 27.2 nM for HDAC8 and shows high selectivity over other

HDAC isoforms.[1]

Physicochemical and Biological Properties
A summary of the key quantitative data for Hdac8-IN-1 is presented in the table below. This

information is critical for accurate stock solution preparation and experimental design.
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Property Value Reference(s)

Molecular Formula C₂₂H₁₉NO₃ [1][5]

Molecular Weight 345.4 g/mol [1]

Appearance White to off-white solid [5]

Purity ≥98% [1]

CAS Number 1417997-93-3 [1][5]

IC₅₀ (HDAC8) 27.2 nM [1][5]

Solubility in DMSO
50 mg/mL (144.76 mM)[5] or

55 mg/mL (159.24 mM)[6]
[5][6]

Storage (Solid) -20°C for up to 3 years [5]

Storage (in DMSO)
-80°C for up to 2 years; -20°C

for up to 1 year
[5]

Experimental Protocols
3.1. Materials and Equipment

Hdac8-IN-1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Water bath or sonicator (optional, to aid dissolution)[5]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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3.2. Safety Precautions

Hdac8-IN-1 is a bioactive compound. Handle with care and use appropriate PPE.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Avoid direct contact.

Consult the Safety Data Sheet (SDS) for Hdac8-IN-1 before use.

3.3. Protocol for Preparing a 10 mM Stock Solution

This protocol provides instructions for preparing a commonly used 10 mM stock solution of

Hdac8-IN-1.

Step 1: Calculation To prepare a stock solution of a desired concentration, use the following

formula: Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Volume (mL)

For a 10 mM stock solution in 1 mL of DMSO: Mass (mg) = 10 mM × 345.4 g/mol × 0.001 L =

3.454 mg

Step 2: Weighing the Compound

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out 3.454 mg of Hdac8-IN-1 powder into the tube. Note: For smaller

volumes, it is often more practical to weigh a larger mass (e.g., 5 mg) and adjust the volume

of DMSO accordingly to achieve the desired concentration.

Step 3: Dissolution

Add the calculated volume of DMSO to the tube containing the Hdac8-IN-1 powder. To make

a 10 mM solution with 3.454 mg of compound, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.
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Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming in a water bath (up to 60°C) or brief sonication can be used to aid the

process.[5] It is recommended to use newly opened, high-purity DMSO as hygroscopic

DMSO can negatively impact solubility.[5]

Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile tubes.

Label each aliquot clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term stability (up to 2 years) or at -20°C for shorter

periods (up to 1 year).[5]

Visualizations
4.1. Experimental Workflow

The following diagram illustrates the key steps for preparing the Hdac8-IN-1 stock solution.
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Caption: Workflow for Hdac8-IN-1 stock solution preparation.
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4.2. Mechanism of Action: HDAC8 Inhibition

This diagram illustrates the biological role of HDAC8 in histone deacetylation and how Hdac8-
IN-1 inhibits this process.
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Caption: Inhibition of HDAC8-mediated histone deacetylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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